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CAS No.: 319460-85-0

Cat. No.: S548089

Thermal Behavior and Melting Data

The table below summarizes the thermal characteristics of axitinib's common solid forms, including solvates

and a new polymorph [1] [2].

Composition (Axitinib : Key Thermal Characteristics Reported Melting

Solid Form

Solvent) (DSCITGA) Endotherm
Form A (Raw Not Applicable Not fully detailed in provided
Material) context.

| Acetonitrile Solvate (S1) | 3 : 1 [2] | TGA: Mass loss from solvent release [1]. DSC: Two endothermic
peaks (solvent removal, then melting) [1]. | Second endothermic peak [1]. | | DMF Solvate (S2) | 1: 1 [2] |
TGA: Rapid mass loss [1]. DSC: Sharp endothermic peak from desolvation, typical of an "independent-site"
solvate, followed by melting [1]. | Second endothermic peak [1]. | | Acetic Acid + Water Solvate (S3-1) | 2 :
3 : 1.5 [2] | TGA: Rapid mass loss [1]. DSC: Sharp endothermic peak from desolvation, typical of an
"independent-site" solvate, followed by melting [1]. | Second endothermic peak [1]. | | Acetic Acid Solvate
(S3-2) | 2 : 1 [2] | TGA: Two-stage mass loss (low-temp channel loss, then high-temp independent-site loss)
[1]. DSC: Complex endotherms from multi-step desolvation and melting [1]. | Final melting endotherm [1]. |

| Methanol Solvate (S4) | 2 : 1 [2] | TGA: Mass loss from solvent release [1]. DSC: Three endotherms (~480
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K phase transition, solvent removal, then melting) [1]. | Third endothermic peak (melting) [1]. | | New
Polymorph (Form Z) | Not Applicable | DSC: Observed after desolvation of certain solvates (e.g., methanol

solvate); melting point differs from known forms [1]. | Distinct from starting material (Form A) [1]. |

Experimental Protocol for Thermal Analysis

This workflow outlines the key steps for preparing and characterizing axitinib solvates and polymorphs.

Start: Axitinib Form A
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Step-by-Step Methodology [1] [2]:

e Solvate Preparation via Slurry Crystallization:

o Procedure: Suspend the starting material (Axitinib Form A) in various pure solvents or solvent
mixtures (e.g., acetonitrile, DMF, acetic acid, methanol). Slurry the mixture for 24 hours under
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continuous stirring at room temperature.
o Separation: Collect the resulting solid by filtration and allow it to air-dry briefly.

¢ Desolvation to Obtain New Polymorphs:

o Solid-Phase Desolvation: Heat the prepared solvates to a temperature above their
desolvation point (as indicated by TGA) but below their melting point. This can be done in a
conventional oven or using a microwave.

o Solvent-Mediated Phase Transformation (SMPT): Expose a solvate to the vapor of a different
solvent in a closed environment, or suspend it in a new liquid solvent that facilitates the
transformation.

¢ Characterization of Solid Forms:

o Simultaneous TGA-DSC Analysis: Perform thermal analysis using a TGA/DSC instrument. A
typical method involves heating a 5-10 mg sample in a sealed pinhole aluminum pan from room
temperature to beyond the melting point (e.g., 30°C to 350°C) at a constant heating rate (e.g.,
10 K/min) under a nitrogen purge [3].

o Supplementary Techniques:

= PXRD: Use to confirm crystal structure and identify different polymorphs.
= FT-IR: Detect functional groups and observe shifts caused by solvent inclusion or
polymorphic change.

Key Technical Insights for Researchers

e Solvate Structure Dictates Thermal Profile: The shape of the DSC endotherm (sharp vs. broad)
and the mass loss profile in TGA provide clues about the solvate's internal structure. Sharp peaks
suggest "independent-site" solvates, while broad peaks indicate "channel-type" solvates [1] [2].

¢ Desolvation as a Pathway to New Polymorphs: Desolvation is not just a degradation pathway but
a strategic tool for discovering new, potentially more bioavailable polymorphs of axitinib, such as the
reported Form Z [1].

¢ Complexity of Acetic Acid Systems: The ratio of axitinib to acetic acid is critical. It can lead to
different outcomes: a stable solvate (S3-2) or a direct crystallization into another known polymorph
(Form 1V) [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548089#axitinib-thermal-

behavior-dsc-analysis-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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